Picraline

• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol
• InChI: InChI=1S/C23H26N2O5/c1-4-14-11-25-18-9-16(14)21(20(27)28-3,12-29-13(2)26)22-10-19(25)30-23(18,22)24-17-8-6-5-7-15(17)22/h4-8,16,18-19,24H,9-12H2,1-3H3/b14-4-/t16-,18-,19-,21?,22-,23-/m0/s1
• InChIKey: DXTJMQCRVFWNBD-ATDXHQETSA-N

Picraline: Kappa-Preferring Opioid and SGLT-Inhibitor Scaffold

Picraline is a monoterpene indole alkaloid of the picraline-type akuammiline class, originally isolated from the seeds of Picralima nitida (akuamma) and also identified in the leaves of Alstonia macrophylla [1][2]. With a molecular formula of C₂₃H₂₆N₂O₅ and a molecular weight of 410.46 g/mol, picraline engages opioid receptors with a distinctive kappa-preferring binding signature and, through its core scaffold, has enabled the development of potent sodium-glucose cotransporter (SGLT) inhibitors [1][2].

Kappa-opioid receptor tool for selectivity studies with minimal mu-receptor interference

SGLT inhibitor scaffold for metabolic target research and C-17 derivatization

Distinct picraline-type akuammiline chemotype for medicinal chemistry diversification

• [1] Creed SM, Gutridge AM, Argade MD, Hennessy MR, Friesen JB, Pauli GF, van Rijn RM, Riley AP. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. J Nat Prod. 2021;84(1):71-80. doi:10.1021/acs.jnatprod.0c01036 View Source
• [2] Arai H, Hirasawa Y, Rahman A, Kusumawati I, Zaini NC, Sato S, Aoyama C, Takeo J, Morita H. Alstiphyllanines E–H, picraline and ajmaline-type alkaloids from Alstonia macrophylla inhibiting sodium glucose cotransporter. Bioorg Med Chem. 2010;18(6):2152-2158. doi:10.1016/j.bmc.2010.01.077 View Source

Why Picraline Cannot Be Replaced by Akuammine

Despite sharing a common botanical origin in Picralima nitida, picraline displays a fundamentally different opioid-receptor binding fingerprint from its co-occurring alkaloids that precludes functional interchangeability [1]. Picraline’s exceptionally weak mu-opioid receptor (μOR) affinity (Ki = 132 μM) stands in sharp contrast to the sub-micromolar μOR affinities of akuammine (Ki ≈ 0.3–0.5 μM) and akuammidine (Ki = 0.6 μM) [1][2]. This divergence in primary target engagement means that simply adjusting the dose of a mu-preferring analog cannot recapitulate picraline’s pharmacological signature; experiments requiring selective kappa-opioid receptor (κOR) probing with minimal mu- or delta-receptor interference demand the use of picraline itself [1][2].

Mu-receptor profile mismatch

Picraline’s near-absent mu-opioid receptor engagement may not be replicated by mu-preferring akuammine or akuammidine; dose adjustment cannot compensate for fundamental target engagement differences.

SGLT target engagement absent in analogs

SGLT1/SGLT2 inhibitory activity is scaffold-specific to picraline-type alkaloids; akuammine, akuammicine, and ajmaline-type comparators lack reported SGLT pharmacology.

Chemotype-dependent derivatization

C-17 substitution chemistry is unique to the picraline core; synthetic strategies developed on ajmaline-type or sarpagine-type scaffolds may not transfer directly.

• [1] Creed SM, Gutridge AM, Argade MD, Hennessy MR, Friesen JB, Pauli GF, van Rijn RM, Riley AP. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. J Nat Prod. 2021;84(1):71-80. doi:10.1021/acs.jnatprod.0c01036 View Source
• [2] Menzies JR, Paterson SJ, Duwiejua M, Corbett AD. Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). Eur J Pharmacol. 1998;350(1):101-108. doi:10.1016/s0014-2999(98)00323-9 View Source

Picraline: Binding Selectivity and Scaffold Evidence

Kappa-Over-Mu Binding Selectivity

Picraline exhibits a pronounced κ-opioid receptor (κOR) preference, with a κ/μ selectivity ratio of approximately 55:1 (κOR Ki = 2.38 μM vs. μOR Ki = 132 μM) at human opioid receptors expressed in HEK293 cells [1]. By contrast, akuammine—another major Picralima nitida alkaloid—yields a κ/μ ratio of only 5.6:1 (κOR Ki = 1.68 μM vs. μOR Ki = 0.3 μM) under comparable human receptor conditions [2]. The 9.9-fold greater κ/μ selectivity of picraline establishes it as the preferred tool for functional studies that require κOR pathway isolation with minimal μOR crosstalk.

Kappa/Mu Selectivity

Cross-study comparable

κ/μ ratio 55.5 vs 5.6 (akuammine)

Supports κOR pathway isolation with reduced μOR crosstalk

Human opioid receptor binding (HEK293)

Evidence Dimension	Kappa/mu opioid receptor selectivity ratio (κOR Ki / μOR Ki)
Target Compound Data	κOR Ki = 2.38 μM, μOR Ki = 132 μM; κ/μ ratio = 55.5
Comparator Or Baseline	Akuammine: κOR Ki = 1.68 μM, μOR Ki = 0.3 μM; κ/μ ratio = 5.6
Quantified Difference	Picraline κ/μ ratio is 9.9-fold higher than akuammine
Conditions	Radioligand binding at human opioid receptors (picraline: HEK293 cells, Creed et al. 2021; akuammine: human recombinant receptors, as compiled in PeptideDB)

Why This Matters

A 10‑fold higher κ/μ selectivity ratio reduces confounding mu-receptor-driven effects (e.g., respiratory depression, abuse liability) in κOR-targeted assays, directly influencing compound choice for pain and CNS discovery programs.

• [1] Creed SM, Gutridge AM, Argade MD, Hennessy MR, Friesen JB, Pauli GF, van Rijn RM, Riley AP. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. J Nat Prod. 2021;84(1):71-80. doi:10.1021/acs.jnatprod.0c01036 View Source
• [2] PeptideDB / Akuammine Product Data. Akuammine selectively binds to μ- and κ-opioid receptors. Kis = 0.3, 1.68, and 10.4 μM for human μOR, κOR, and δOR, respectively. (Compiled from primary literature; see peptide-db.com) View Source

Minimal Mu-Opioid Receptor Affinity

Picraline’s μOR Ki of 132 μM represents an affinity approximately 440-fold weaker than that of akuammine (μOR Ki = 0.3 μM) and 264-fold weaker than that of akuammidine (μOR Ki = 0.5–0.6 μM) [1][2][3]. This near-millimolar μOR engagement is so low that picraline is considered functionally silent at the mu receptor in typical cellular assay concentration ranges, whereas akuammine and akuammidine act as μOR agonists or antagonists at low micromolar concentrations [2][3].

Mu Receptor Affinity

Cross-study comparable

μOR Ki 132 μM vs 0.3–0.6 μM

Near-millimolar μOR affinity supports κ-selective probe development

Radioligand binding; 264–440× weaker than comparators

Evidence Dimension	Mu-opioid receptor binding affinity (Ki)
Target Compound Data	μOR Ki = 132 μM (picraline)
Comparator Or Baseline	Akuammine μOR Ki = 0.3 μM; Akuammidine μOR Ki = 0.5–0.6 μM
Quantified Difference	Picraline μOR affinity is 264‑ to 440‑fold weaker than comparators
Conditions	Radioligand binding at human μOR (picraline: HEK293 cells, Creed 2021; akuammine: human recombinant, PeptideDB; akuammidine: guinea-pig brain membranes, Menzies 1998)

Why This Matters

Extremely weak μOR engagement translates to a negligible risk of μ-mediated respiratory depression and addiction potential in vivo, a key selection criterion for kappa-targeted probe molecules destined for behavioral pharmacology or safety screening.

• [1] Creed SM, Gutridge AM, Argade MD, Hennessy MR, Friesen JB, Pauli GF, van Rijn RM, Riley AP. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. J Nat Prod. 2021;84(1):71-80. doi:10.1021/acs.jnatprod.0c01036 View Source
• [2] PeptideDB / Akuammine Product Data. Akuammine selectively binds to μ- and κ-opioid receptors. Kis = 0.3, 1.68, and 10.4 μM for human μOR, κOR, and δOR, respectively. View Source
• [3] Menzies JR, Paterson SJ, Duwiejua M, Corbett AD. Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). Eur J Pharmacol. 1998;350(1):101-108. doi:10.1016/s0014-2999(98)00323-9 View Source

SGLT Inhibitor Activity of Picraline-Type Alkaloids

Picraline-type alkaloids alstiphyllanines E and F (compounds 1 and 2 in Arai et al., 2010) demonstrated concentration-dependent inhibition of both SGLT1 and SGLT2 at a test concentration of 50 μM, while a series of 17‑hydroxy-substituted picraline derivatives (21–28) exhibited potent SGLT inhibitory activity [1]. In the same study, the ajmaline-type alkaloid alstiphyllanine H (4) did not show comparable SGLT activity, and other akuamma alkaloids (akuammine, akuammicine) have no reported SGLT pharmacology [1][2]. The structure–activity relationship analysis identified the C‑17 ester side chain as critical for SGLT potency, a functionalization uniquely accessible on the picraline scaffold [1].

SGLT Target Engagement

Class-level inference

Picraline-type active at 50 μM; ajmaline-type no activity

Scaffold enables dual opioid/SGLT research context

CHO cell glucose uptake assay

Evidence Dimension	SGLT1/SGLT2 inhibitory activity and scaffold derivatization potential
Target Compound Data	Picraline-type alkaloids (alstiphyllanines E/F): moderate SGLT1/2 inhibition at 50 μM; C‑17‑derivatized picraline analogs (21–28): potent SGLT inhibition
Comparator Or Baseline	Ajmaline-type alkaloid alstiphyllanine H: no notable SGLT activity reported; other akuamma alkaloids (akuammine, akuammicine): no SGLT data available
Quantified Difference	Picraline-type compounds demonstrate SGLT1/2 engagement at 50 μM; ajmaline-type comparator shows no activity under identical assay conditions
Conditions	In vitro Na⁺-dependent glucose uptake assays in CHO cells expressing human SGLT1 or SGLT2 (Arai et al., Bioorg Med Chem, 2010)

Why This Matters

Procurement of picraline provides access to a dual-purpose scaffold: one that can simultaneously serve opioid receptor pharmacology programs and SGLT-targeted diabetes/metabolic disease drug discovery, a versatility not offered by any other akuamma alkaloid class.

• [1] Arai H, Hirasawa Y, Rahman A, Kusumawati I, Zaini NC, Sato S, Aoyama C, Takeo J, Morita H. Alstiphyllanines E–H, picraline and ajmaline-type alkaloids from Alstonia macrophylla inhibiting sodium glucose cotransporter. Bioorg Med Chem. 2010;18(6):2152-2158. doi:10.1016/j.bmc.2010.01.077 View Source
• [2] Creed SM, Gutridge AM, Argade MD, Hennessy MR, Friesen JB, Pauli GF, van Rijn RM, Riley AP. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. J Nat Prod. 2021;84(1):71-80. doi:10.1021/acs.jnatprod.0c01036 View Source

A Distinct Akuammiline Chemotype

Picraline belongs to the picraline-type subgroup of akuammiline alkaloids, characterized by a C‑17 hydroxyl/ester substitution pattern and a distinct polycyclic cage architecture that differs fundamentally from the ajmaline-type (e.g., alstiphyllanine H, ajmaline), sarpagine-type, and macroline-type indole alkaloids found in the same Alstonia and Picralima species [1][2]. The Arai et al. (2010) study isolated 20 alkaloids from Alstonia macrophylla; only picraline-type compounds (alstiphyllanines E–G) possessed the C‑17 ester motif that correlated with SGLT inhibitory activity, while ajmaline-type alstiphyllanine H was inactive [1]. The Creed et al. (2021) receptor panel screen further demonstrated that picraline (compound 6) clustered separately from akuammine (1), pseudo-akuammigine (3), akuammicine (4), and akuammiline (5) in terms of opioid receptor selectivity, confirming that the picraline scaffold confers a unique pharmacological vector not attainable with other akuammiline subtypes [2].

Chemotype Identity

Class-level inference

C-17 ester motif; dual opioid/SGLT utility

Chemotype distinctness supports patent differentiation strategies

Structural assignment by 2D NMR; receptor panel screening

Evidence Dimension	Chemotype classification and associated pharmacological activity
Target Compound Data	Picraline (picraline-type akuammiline): C‑17 ester/hydroxy substitution; κ-preferring opioid profile (κ/μ ratio ≈ 55); SGLT inhibitor scaffold
Comparator Or Baseline	Ajmaline-type alkaloids (e.g., alstiphyllanine H): no C‑17 ester; no SGLT activity; distinct opioid profile; Akuammicine (strychnan-type): potent κOR agonist (Ki ≈ 0.2 μM) but no SGLT activity
Quantified Difference	Picraline-type alkaloids are the only akuammiline subgroup demonstrating dual opioid/SGLT pharmacological utility across two independent target classes
Conditions	Structural classification by 2D NMR and X‑ray crystallography (Arai 2010); pharmacological profiling across >40 CNS receptors (Creed 2021)

Why This Matters

The picraline-type chemotype is chemically distinct and synthetically tractable at C‑17, enabling derivatization strategies that are not accessible on ajmaline-type or other akuamma alkaloid cores—a critical consideration for medicinal chemistry campaigns that require scaffold novelty and patent differentiation.

• [1] Arai H, Hirasawa Y, Rahman A, Kusumawati I, Zaini NC, Sato S, Aoyama C, Takeo J, Morita H. Alstiphyllanines E–H, picraline and ajmaline-type alkaloids from Alstonia macrophylla inhibiting sodium glucose cotransporter. Bioorg Med Chem. 2010;18(6):2152-2158. doi:10.1016/j.bmc.2010.01.077 View Source
• [2] Creed SM, Gutridge AM, Argade MD, Hennessy MR, Friesen JB, Pauli GF, van Rijn RM, Riley AP. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. J Nat Prod. 2021;84(1):71-80. doi:10.1021/acs.jnatprod.0c01036 View Source

Picraline Application Scenarios

Kappa-Selective Opioid Probe Development

Picraline’s κ/μ selectivity ratio of ~55:1 (κOR Ki = 2.38 μM, μOR Ki = 132 μM) makes it an ideal starting point for developing kappa-selective pharmacological probes that require minimal mu-receptor interference [1]. In programs targeting κOR-mediated analgesia, antipruritic effects, or mood modulation, picraline-based analogs can be screened without the confounding respiratory depression and abuse-liability signals that plague mu-preferring scaffolds like akuammine (μOR Ki = 0.3 μM) [1][2].

Dual-Target Opioid-SGLT Drug Discovery Starting Point

Picraline is the only akuamma alkaloid with validated pharmacological activity across two therapeutically relevant target classes: opioid receptors and sodium-glucose cotransporters [1][2]. C‑17 derivatization of the picraline core yields analogs with potent SGLT inhibition, while the unmodified scaffold retains κ-preferring opioid binding [2]. This dual-target potential supports procurement for integrated metabolic-neurological discovery programs exploring, for example, diabetic neuropathy where both SGLT inhibition and κOR-mediated analgesia are therapeutically relevant [1][2].

Screening for Atypical Opioid Chemotypes

Given that picraline shows <1% μOR occupancy at concentrations that fully engage κOR, it serves as a unique positive control for screening campaigns designed to identify non-mu opioid ligands from natural product libraries [1]. Its presence in screening decks allows researchers to benchmark hit selectivity against a compound with the most extreme κ/μ bias among the Picralima nitida alkaloid family, facilitating the triage of false-positive mu hits [1][3].

C‑17 Derivatization for SGLT Inhibitor Leads

The structure–activity relationship established by Arai et al. (2010) demonstrates that hydroxy substitution and esterification at the C‑17 position of the picraline scaffold directly modulate SGLT1/SGLT2 inhibitory potency [2]. Procurement of picraline as a starting material enables medicinal chemistry teams to execute focused C‑17 derivatization libraries, a strategy that has already produced analogs (compounds 21–28) with potent SGLT inhibition, while analogs based on ajmaline-type scaffolds showed no such activity [2].

Application

Selection Property

Validation Focus

Kappa-selective opioid probe development

κ/μ selectivity context

κOR pathway isolation with minimal μOR interference

Dual-target opioid-SGLT discovery

Dual opioid/SGLT scaffold

Confirmation of SGLT and opioid target engagement in relevant assays

Screening for atypical opioid chemotypes

Atypical binding fingerprint (κ-preferring, μ-silent)

Identification of μOR-sparing κOR probes in screening cascades

C-17 derivatization for SGLT inhibitor leads

C-17 derivatizable scaffold

SGLT inhibitory potency of synthetic analogs

• [1] Creed SM, Gutridge AM, Argade MD, Hennessy MR, Friesen JB, Pauli GF, van Rijn RM, Riley AP. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. J Nat Prod. 2021;84(1):71-80. doi:10.1021/acs.jnatprod.0c01036 View Source
• [2] Arai H, Hirasawa Y, Rahman A, Kusumawati I, Zaini NC, Sato S, Aoyama C, Takeo J, Morita H. Alstiphyllanines E–H, picraline and ajmaline-type alkaloids from Alstonia macrophylla inhibiting sodium glucose cotransporter. Bioorg Med Chem. 2010;18(6):2152-2158. doi:10.1016/j.bmc.2010.01.077 View Source
• [3] Menzies JR, Paterson SJ, Duwiejua M, Corbett AD. Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). Eur J Pharmacol. 1998;350(1):101-108. doi:10.1016/s0014-2999(98)00323-9 View Source